Cas no 1204246-78-5 (ethyl 4,6-dichloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate)

• Product Name: ethyl 4,6-dichloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate
• CAS No: 1204246-78-5
• MF: C₉H₇Cl₂N₃O₂
• MW: 260.076779603958
• CID: 5291778
• Update Time: 2026-03-10

ethyl 4,6-dichloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid, 4,6-dichloro-, ethyl ester
• ethyl 4,6-dichloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate

• Inchi： 1S/C9H7Cl2N3O2/c1-2-16-9(15)8-12-7(11)6-3-5(10)4-14(6)13-8/h3-4H,2H2,1H3
• InChI Key： NSMIVUZOBCVYSE-UHFFFAOYSA-N
• SMILES： N12C=C(Cl)C=C1C(Cl)=NC(C(OCC)=O)=N2

Additional information on ethyl 4,6-dichloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate

Ethyl 4,6-Dichloropyrrolo[2,1-f][1,2,4]Triazine-2-Carboxylate: A Comprehensive Overview

Ethyl 4,6-dichloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate (CAS No. 1204246-78-5) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a pyrrolo-triazine ring system substituted with chlorine atoms and an ethyl ester group. The dichloropyrrolo moiety and the triazine core are key structural elements that contribute to its distinctive properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. Its triazine ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. Researchers have explored its use in creating bioactive molecules, where the dichloropyrrolo substituents play a crucial role in modulating biological activity.

The synthesis of ethyl 4,6-dichloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrolo-triazine intermediate. This intermediate is then subjected to chlorination and esterification reactions to yield the final product. The use of modern catalytic techniques has significantly improved the efficiency and selectivity of these reactions.

In terms of applications, this compound has shown promise in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Additionally, its triazine core has been studied for its potential role in developing new classes of insecticides.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of ethyl 4,6-dichloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate. These studies have revealed that the compound exhibits unique electronic characteristics due to the conjugation between the dichloropyrrolo ring and the triazine core. Such properties make it a candidate for applications in optoelectronic materials and sensors.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that it degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully understand its ecological footprint and ensure sustainable use.

In conclusion, ethyl 4,6-dichloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate (CAS No. 1204246-78-5) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an important molecule in contemporary chemical research. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly significant role in various industries.